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Compound of Interest

Compound Name: Ethylmalonic acid-d3

Cat. No.: B1433853

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
immediate safety and logistical information for the proper disposal of Ethylmalonic acid-d3, a
deuterated form of ethylmalonic acid used in metabolic research. Adherence to these
procedures will help maintain a safe laboratory environment and ensure compliance with waste

disposal regulations.

Immediate Safety and Handling Precautions

Ethylmalonic acid-d3 is classified as a skin and eye irritant and may cause respiratory
irritation.[1][2][3] Therefore, appropriate personal protective equipment (PPE) must be worn
when handling this compound. This includes protective gloves, chemical safety goggles or a
face shield, and a lab coat.[1][2] All handling should be conducted in a well-ventilated area,
preferably within a fume hood, to avoid the inhalation of dust or aerosols.[1][2]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of Ethylmalonic acid are
summarized in the table below. Note that the deuterated form, Ethylmalonic acid-d3, will have
a slightly higher molecular weight.
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Property Value Reference
Molecular Formula C5H5D304 [4]
Molecular Weight 135.1 g/mol [4]

Physical State Solid, powder [5][6]
Appearance White to off-white [2][5][6]
Melting Point 109 - 114 °C (228.2 - 237.2 °F)  [5][6]
Solubility Soluble in water [2]

Step-by-Step Disposal Protocol

The primary and most recommended method for the disposal of Ethylmalonic acid-d3 is to
treat it as a chemical waste and transfer it to a licensed professional waste disposal service.[1]
This ensures compliance with federal, state, and local environmental regulations.

For Small Laboratory Quantities:
e Collection:

o Carefully collect the solid Ethylmalonic acid-d3 waste in a designated and clearly labeled
waste container.

o Avoid creating dust. If cleaning up a spill, do so by mechanically sweeping or shoveling the
material into the container.[1]

o Ensure the container is suitable for chemical waste, is in good condition, and has a secure
lid.

e Labeling:

o Label the waste container clearly with "Ethylmalonic acid-d3" and any other required
hazard information as per your institution's and local regulations.

o Storage:
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o Store the sealed waste container in a designated, well-ventilated, and secure chemical
waste storage area, away from incompatible materials such as oxidizing agents.[5][6]

e Disposal Request:

o Arrange for pickup and disposal through your institution's environmental health and safety
(EHS) office or a contracted licensed waste disposal company.

Consideration for Neutralization (for non-deuterated Ethylmalonic Acid):

For very small quantities of the non-deuterated form, neutralization to a pH between 5.5 and
9.5 may be a possibility before drain disposal, provided this is permitted by your local
regulations and the waste does not have other hazardous characteristics.[7] However, for
deuterated compounds, it is best to consult with your EHS office before proceeding with this
method.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Ethylmalonic acid-d3.
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Caption: Disposal workflow for Ethylmalonic acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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